Cas no 118333-19-0 (6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-)

• Product Name: 6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
• CAS No: 118333-19-0
• Molecular Formula: C₁₁H₁₄N₄O₃S
• Molecular Weight: 282.31886
• CID: 173228
• PubChem ID: 3000250

6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel- Properties

Names and Identifiers

• 6H-Purine-6-thione,9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, rel-
• 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-3H-purine-6-thione
• Carbocyclic-2',3'-hydroxy-xylo-6-mercaptopurine
• NSC615826
• C-2',3'-OH-xylo-ara-6-SH-purinen
• 6H-Purine-6-thione, 9-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1,9-dihydro-, (1.alpha.,2.beta.,3.alpha.,4.alpha.)-
• DTXSID10152100
• 6H-Purine-6-thione, 9-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-1,9-dihydro-, (1alpha,2beta,3alpha,4alpha)-
• 118333-19-0
• 9-[(1R,2S,3S,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-1H-purine-6-thione
• NSC 615826

• InChIKey： CSPPGTBBWFVGTB-YGBUUZGLSA-N
• Inchi： InChI=1S/C11H14N4O3S/c16-2-5-1-6(9(18)8(5)17)15-4-14-7-10(15)12-3-13-11(7)19/h3-6,8-9,16-18H,1-2H2,(H,12,13,19)/t5-,6-,8+,9+/m1/s1
• SMILES： OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=S)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 282.079
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 282.079
• Heavy Atom Count: 19
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Refractive Index: 1.88
• Boiling Point: 631.5°Cat760mmHg
• Flash Point: 335.7°C
• Density: 1.88